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Compound of Interest

Compound Name: 4-bromo-5-chloro-1H-indole

Cat. No.: B3089281 Get Quote

4-bromo-5-chloro-1H-indole is a halogenated indole, a class of compounds of significant

interest in medicinal chemistry and drug development due to their versatile reactivity and

presence in numerous bioactive molecules.[1] As with many specialized research chemicals,

comprehensive toxicological and environmental impact data for 4-bromo-5-chloro-1H-indole
is not readily available. This guide, therefore, adopts the precautionary principle. All safety

protocols and handling recommendations are based on a composite hazard profile derived

from structurally similar compounds, including positional isomers and other halogenated

indoles. The primary directive is to minimize exposure through rigorous engineering controls,

personal protective equipment, and meticulous handling procedures.

Section 1: Compound Identification and
Physicochemical Profile
Correct identification is the foundation of chemical safety. The properties of 4-bromo-5-chloro-
1H-indole dictate its potential hazards and the necessary handling precautions. As a solid,

likely a fine powder, the primary physical hazard is the potential for aerosolization and

inhalation.
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Identifier Value Source

IUPAC Name 4-bromo-5-chloro-1H-indole [2]

CAS Number
Not explicitly assigned;

research chemical
N/A

Molecular Formula C₈H₅BrClN [2][3]

Molecular Weight 230.49 g/mol [2]

Physical Form Solid

Section 2: Hazard Assessment and GHS
Classification
While a specific Safety Data Sheet (SDS) for 4-bromo-5-chloro-1H-indole is unavailable, a

hazard assessment can be extrapolated from related structures. For instance, 5-bromo-4-

chloro-3-indolyl-β-D-galactopyranoside (X-Gal) is classified as harmful if swallowed, in contact

with skin, or if inhaled (Acute Toxicity, Category 4).[4][5] Positional isomers like 4-bromo-7-

chloro-1H-indole are noted to potentially cause respiratory irritation.[6] Therefore, it is prudent

to handle 4-bromo-5-chloro-1H-indole as a compound with, at minimum, the following

potential hazards.
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Potential Hazard
GHS Classification

(Anticipated)
Rationale and Implication

Acute Toxicity (Oral, Dermal,

Inhalation)

Warning: H302, H312, H332 -

Harmful if swallowed, in

contact with skin, or if inhaled.

Based on data for X-Gal,

systemic toxicity via multiple

exposure routes is possible.[4]

[5][7] All contact must be

minimized.

Skin Corrosion/Irritation
Warning: H315 - Causes skin

irritation.

Halogenated aromatic

compounds can cause skin

irritation.[8] Prolonged contact

should be avoided.

Serious Eye Damage/Irritation
Warning: H319 - Causes

serious eye irritation.

As a fine powder, the

compound poses a significant

risk of mechanical and

chemical irritation to the eyes.

[8]

Specific Target Organ Toxicity

(Single Exposure)

Warning: H335 - May cause

respiratory irritation.

Inhalation of aerosolized dust

can irritate the respiratory tract.

[6][8] Handling must occur in a

ventilated enclosure.

The most critical takeaway is that the chemical, physical, and toxicological properties have not

been thoroughly investigated.[6] This data gap necessitates treating the compound with a high

degree of caution.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, starting with the work environment and ending with personal

barriers, is essential.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the hazard.
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Fume Hood: All handling of solid 4-bromo-5-chloro-1H-indole, including weighing,

transferring, and preparing solutions, must be conducted inside a certified chemical fume

hood.[9] This is the most critical control to prevent the inhalation of aerosolized powder.[8]

Designated Area: A specific area within the fume hood should be designated for handling this

compound to contain potential contamination.[10]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[6][9]

Personal Protective Equipment (PPE): A Self-Validating
Protocol
PPE is the final barrier between the user and the chemical. The selection is dictated by the

anticipated hazards identified in Section 2.
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Protection Type Specification and Rationale Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. The rationale is to

protect against airborne

particles and accidental

splashes causing serious eye

irritation.

[9][11]

Hand Protection

Chemical-resistant nitrile

gloves. Gloves must be

inspected for tears or pinholes

prior to use. Use proper glove

removal technique to avoid

contaminating skin. For

significant handling, consider

double-gloving. The goal is to

prevent dermal absorption, a

likely exposure route.

[6][10]

Body Protection

A long-sleeved laboratory coat,

fully buttoned. The rationale is

to protect skin from accidental

contact and contamination of

personal clothing.

[9][10]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator may be used. If

weighing large quantities or if

dust formation is significant, a

higher-level respirator (e.g.,

N95/FFP2 or better) should be

used. This is a crucial

precaution against respiratory

irritation and acute inhalation

toxicity.

[6]
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Section 4: Standard Operating Procedures (SOPs)
Meticulous and consistent adherence to established protocols is key to ensuring safety.

Experimental Workflow for Safe Handling
The following diagram outlines the essential workflow for safely managing 4-bromo-5-chloro-
1H-indole in a laboratory setting.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood
Functionality

Assemble All
Required Equipment

Don PPE
(Goggles, Coat, Gloves)

Carefully Weigh
Solid Compound

Enter Hood

Transfer to
Reaction Vessel

Add Solvent Slowly
to Dissolve

Decontaminate
Work Surfaces

Complete Reaction

Segregate Halogenated
Waste

Remove PPE &
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-bromo-5-chloro-1H-indole.
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Step-by-Step Handling Protocol
Pre-Handling:

Verify that the chemical fume hood is operational and the sash is at the appropriate height.

Ensure an emergency eyewash station and safety shower are accessible and

unobstructed.[10]

Don all required PPE as specified in the table above before entering the designated

handling area.[10]

Handling the Compound (inside the fume hood):

Carefully weigh the solid compound on a tared weigh boat. Avoid any actions that could

create dust.

Transfer the powder to the receiving vessel. If creating a solution, add the solid to the

solvent, not the other way around, to minimize splashing.

Keep the primary container tightly sealed when not in use.[12]

Post-Handling:

Decontaminate all equipment and the work surface within the fume hood.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Gloves should be removed last.[6]

Wash hands thoroughly with soap and water.[4][6]

Section 5: Storage and Waste Disposal
Storage
Proper storage is crucial for maintaining chemical stability and preventing accidental release.

Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.capotchem.com/doc/msds_126811-30-1.do
https://www.fishersci.es/store/msds?partNumber=10234923&countryCode=ES&language=en
https://www.capotchem.com/doc/msds_126811-30-1.do
https://www.echemi.com/sds/4-bromo-7-chloro-1h-indole-pd180727137291.html
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3089281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Store apart from incompatible materials such as strong oxidizing agents, acids,

acid chlorides, and acid anhydrides.[6][13] Do not store alphabetically without first

segregating by hazard class.[14]

Location: Store in a designated chemical storage cabinet. Do not store on open benches or

under sinks.[13][15]

Waste Disposal
4-bromo-5-chloro-1H-indole is a halogenated organic compound and must be disposed of as

hazardous waste.

Segregation: It is imperative to collect waste containing this compound separately from non-

halogenated organic waste.[15][16] Use a designated, clearly labeled "Halogenated Organic

Waste" container.[16]

Container Management: Waste containers must be made of a compatible material, kept

tightly closed when not in use, and stored in a designated satellite accumulation area.[16]

[17]

Professional Disposal: Disposal must be handled by a licensed professional waste disposal

service. The typical method is high-temperature incineration in a furnace equipped with an

afterburner and scrubber to neutralize the resulting acidic halogen gases.[16] Never dispose

of this chemical down the drain or in regular trash.[11][18]

Section 6: Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.
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Exposure Scenario First Aid Measures Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][6][11]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water

for at least 15 minutes. Seek

medical attention if irritation

persists.

[4][6][11]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[6][10][11]

Ingestion

Do NOT induce vomiting.

Rinse the mouth thoroughly

with water. Never give anything

by mouth to an unconscious

person. Call a poison control

center or seek immediate

medical attention.

[6][11]

Accidental Spill Evacuate personnel to a safe

area. Avoid dust formation and

breathing vapors. Wearing full

PPE, including respiratory

protection, cover the spill with

an inert absorbent material.

Collect and place it into a

suitable, closed container for

[11][18]
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disposal as halogenated

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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